Cas no 52913-15-2 (N-[[(4-Methylphenyl)sulfonyl]oxy]ethanimidic acid ethyl ester)

N-[[(4-Methylphenyl)sulfonyl]oxy]ethanimidic acid ethyl ester structure
52913-15-2 structure
Product Name:N-[[(4-Methylphenyl)sulfonyl]oxy]ethanimidic acid ethyl ester
CAS No:52913-15-2
MF:C11H15NO4S
MW:257.30610203743
CID:1082382
PubChem ID:72386135
Update Time:2025-04-20

N-[[(4-Methylphenyl)sulfonyl]oxy]ethanimidic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • N-[[(4-Methylphenyl)sulfonyl]oxy]ethanimidic acid ethyl ester
    • ethyl (1E)-N-(4-methylphenyl)sulfonyloxyethanimidate
    • N-[[(4-methylphenyl)sulfonyl]oxy]- Ethanimidic acid ethyl ester
    • Ethanimid<wbr>
    • Ethyl N-{[(4-methylphenyl)sulfonyl]oxy}ethanimidoate
    • LogP
    • DTXSID001221629
    • Ethyl N-[[(4-methylphenyl)sulfonyl]oxy]ethanimidate
    • DA-18379
    • ethyl N-[(4-methylbenzenesulfonyl)oxy]ethanimidate
    • N-[[(4-Methylphenyl)sulfonyl]oxy]-ethanimidic acidethylester
    • 52913-15-2
    • Inchi: 1S/C11H15NO4S/c1-4-15-10(3)12-16-17(13,14)11-7-5-9(2)6-8-11/h5-8H,4H2,1-3H3
    • InChI Key: SKZAZOFQMZCYJD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)ON=C(C)OCC

Computed Properties

  • Exact Mass: 257.07225
  • Monoisotopic Mass: 257.07217913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 73.3Ų

Experimental Properties

  • Density: 1.18
  • Melting Point: 70-71 ºC
  • PSA: 64.96
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